Cas no 107872-90-2 (5-(methylsulfanyl)-2-oxopentanoic acid)

• Product Name: 5-(methylsulfanyl)-2-oxopentanoic acid
• CAS No: 107872-90-2
• Molecular Formula: C₆H₁₀O₃S
• Molecular Weight: 162.206800937653
• CID: 6033057
• PubChem ID: 22266652

5-(methylsulfanyl)-2-oxopentanoic acid Properties

Names and Identifiers

• 5-(methylsulfanyl)-2-oxopentanoic acid
• 5-(Methylthio)-2-oxopentanoic acid
• 107872-90-2
• Q27122008
• SCHEMBL720525
• DTXSID401344314
• 5-methylthio-2-oxopentanoic acid
• 2-Oxo-5-methylthiopentanoic acid
• CHEBI:50260
• C17211
• 5-(Methylthio)-2-oxo-pentanoic acid
• 5-methylsulfanyl-2-oxopentanoic acid
• EN300-1866068

• InChIKey： MPJMAJLPWRBNBU-UHFFFAOYSA-N
• Inchi： 1S/C6H10O3S/c1-10-4-2-3-5(7)6(8)9/h2-4H2,1H3,(H,8,9)
• SMILES： C(O)(=O)C(=O)CCCSC

Computed Properties

• Exact Mass: 162.03506535g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 162.03506535g/mol
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Boiling Point: 278.1±23.0 °C(Predicted)
• pka: 2.55±0.54(Predicted)
• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids